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Compound of Interest

Compound Name: Octanamidine

CAS No.: 57536-05-7

Cat. No.: B12436238

Get Quote

Chemical Identity, Synthetic Protocols, and Applications
in Drug Design
Executive Summary & Critical Distinction
Octanamidine (systematically Octanimidamide) is an aliphatic amidine derivative of octanoic

acid, primarily utilized as a versatile building block in the synthesis of nitrogenous heterocycles

and as a pharmacological probe for serine proteases.[1]

CRITICAL ADVISORY: Researchers must distinguish Octanamidine (C8 mono-amidine) from

Octenidine (a bis-pyridinium antiseptic, CAS 70775-75-6).[2][3][4] These are structurally and

functionally distinct entities.[2][4] Confusing the two in procurement or literature search is a

common error due to phonetic similarity.[2][3][4] This guide focuses exclusively on the C8

amidine species.[2][3][4]

Chemical Identity & Physiochemical Profile
The following identifiers have been verified against chemical registries (CAS, PubChem) to

ensure precision in procurement and database integration.
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Table 1: Chemical Identifiers
Property Octanamidine (Free Base)

Octanamidine
Hydrochloride (Salt)

CAS Number 57536-05-7 52011-10-6

IUPAC Name Octanimidamide Octanimidamide hydrochloride

Synonyms
Caprylamidine;

Heptylformamidine
Caprylamidine HCl

Molecular Formula C₈H₁₈N₂ C₈H₁₈N₂[2][3][4][5] · HCl

Molecular Weight 142.24 g/mol 178.70 g/mol

SMILES CCCCCCCC(N)=N CCCCCCCC(N)=N.Cl

InChI Key OZE0372S5A (Base) SMGTYJPMKXNQFY (Salt)

Appearance Oily liquid / Low-melting solid
White to off-white hygroscopic

solid

Solubility
Soluble in EtOH, DMSO,

CHCl₃

Soluble in water, EtOH;

Insoluble in Et₂O

Expert Insight: The free base is chemically labile, readily absorbing CO₂ from the air to form

carbonates or hydrolyzing to octanamide. For storage and synthetic stability, the hydrochloride

salt (CAS 52011-10-6) is the preferred form.[2][4]

Synthetic Routes & Mechanistic Insight
The industrial and laboratory standard for synthesizing Octanamidine is the Pinner Synthesis.

[2][3][4] This method transforms a nitrile into an amidine via an imidate intermediate.[2][3][4]

Protocol 1: Pinner Synthesis of Octanamidine HCl
Objective: Conversion of Octanenitrile to Octanamidine Hydrochloride.[2][3][4] Precursors:

Octanenitrile (CAS 124-12-9), Anhydrous HCl gas, Absolute Ethanol, Anhydrous Ammonia.[2]

Step-by-Step Methodology:
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Imidate Formation (Pinner I):

Dissolve Octanenitrile (1.0 eq) in absolute ethanol (1.1 eq) and diethyl ether (solvent).

Cool the system to 0°C under an inert atmosphere (Ar or N₂).[2][4]

Bubble anhydrous HCl gas through the solution until saturation (approx. 4-6 hours).

Crucial: Moisture must be excluded to prevent hydrolysis to the ester.[2][4]

Precipitate the imidate ester hydrochloride by adding excess dry ether.[2][3][4] Filter and

dry under vacuum.[2][3][4]

Amidine Formation (Pinner II):

Suspend the imidate ester intermediate in anhydrous ethanol.[3][4]

Treat with an excess of anhydrous ammonia (gas or solution in EtOH) at 0°C.[2][3]

Stir at room temperature for 12-24 hours.

Evaporate solvent.[4] Recrystallize the residue from acetone/ethanol to yield

Octanamidine HCl.[2][3][4]

Visualization: The Pinner Mechanism
The following diagram illustrates the reaction flow and critical intermediates.[2][3][4]

Figure 1: Pinner Synthesis Pathway for Octanamidine. Note the critical moisture sensitivity of the Imidate.
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Figure 1: Pinner Synthesis Pathway for Octanamidine.[2][3][4] Note the critical moisture

sensitivity of the Imidate.[3][4]

Applications in Drug Development
Octanamidine serves as a lipophilic "warhead" or structural scaffold in two primary areas of

medicinal chemistry:

A. Heterocycle Synthesis (The "Lipophilic Anchor")
Amidines are dinucleophiles that react with 1,3-electrophiles to form pyrimidines, triazines, and

imidazoles. The octyl chain of Octanamidine imparts significant lipophilicity (LogP modulation)

to the resulting heterocycle, improving membrane permeability for drug candidates.

Protocol 2: Synthesis of 2-Heptyl-4,6-dimethylpyrimidine

Reagents: Octanamidine HCl (1.0 eq), Acetylacetone (1.1 eq), Sodium Ethoxide (2.5 eq),

Ethanol.[2]

Procedure:

Generate the free base in situ by treating Octanamidine HCl with NaOEt in EtOH.[2][3][4]

Add Acetylacetone dropwise at room temperature.[3][4]

Reflux for 6 hours.[2][4]

Neutralize with dilute HCl, extract with EtOAc, and purify via silica gel chromatography.

Outcome: A pyrimidine core with a C7 lipophilic tail at the 2-position.[2][3][4]

B. Protease Inhibition (Serine Protease Mimetics)
Trypsin-like serine proteases cleave peptide bonds after basic residues (Arginine, Lysine).[2][3]

[4] The amidine group (

) is a bioisostere of the guanidine group in Arginine.[2]
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Mechanism: The protonated amidine forms a salt bridge with the Aspartate residue (Asp189

in Trypsin) at the bottom of the enzyme's S1 specificity pocket.[2][3][4]

Utility: Octanamidine is used as a fragment in Fragment-Based Drug Discovery (FBDD) to

probe hydrophobic S1 pockets or as a competitive inhibitor in enzymatic assays.[2][3][4]

Visualization: Heterocycle Synthesis Workflow

Figure 2: Cyclocondensation of Octanamidine to form Pyrimidine scaffolds.
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Figure 2: Cyclocondensation of Octanamidine to form Pyrimidine scaffolds.

Handling, Stability & Analytical Validation
To ensure experimental reproducibility, the following stability parameters must be observed.

Stability Profile
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Hygroscopicity: The HCl salt is highly hygroscopic.[2][3][4] It must be stored in a desiccator

or under inert gas (Argon).[2][4]

Hydrolysis: In aqueous basic solutions, the amidine slowly hydrolyzes to Octanamide.

Thermal: Stable up to melting point; avoid prolonged heating >100°C without solvent.

Analytical Validation (Self-Validating Identifiers)
When synthesizing or purchasing, verify identity using these characteristic signals:

¹H NMR (DMSO-d₆):

ppm (Broad s, 3H, Amidine NH/NH₂⁺).[2]

ppm (t, 2H,

-CH₂ next to amidine).[2][4]

ppm (t, 3H, terminal CH₃).

IR Spectroscopy:

Strong absorption at 1680-1690 cm⁻¹ (C=N stretch).[2][4]

Broad bands at 3000-3300 cm⁻¹ (N-H stretch).[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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